2,6-Bis(5-chloro-2-hydroxybenzyl)-4-nitrophenol

• CAS No.: 71643-57-7
• Molecular Formula: C20H15Cl2NO5
• Molecular Weight: 420.2 g/mol
• IUPAC Name: 2,6-bis[(5-chloro-2-hydroxyphenyl)methyl]-4-nitrophenol
• InChI: InChI=1S/C20H15Cl2NO5/c21-15-1-3-18(24)11(7-15)5-13-9-17(23(27)28)10-14(20(13)26)6-12-8-16(22)2-4-19(12)25/h1-4,7-10,24-26H,5-6H2
• InChI Key: HXJBLZKZGCMPEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)CC2=CC(=CC(=C2O)CC3=C(C=CC(=C3)Cl)O)[N+](=O)[O-])O

Description

2,6-Bis(5-chloro-2-hydroxybenzyl)-4-nitrophenol is a useful research compound. Its molecular formula is C20H15Cl2NO5 and its molecular weight is 420.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 2,6-bis(chloromethyl)-4-nitrophenol (8 g) and p-chlorophenol (8.7 g) were dissolved in nitrobenzene (125 ml) at 25°. After cooling to 10° ZnCl2 (28 g) was added over 1 hr. The stirred mixture was held at room temperature for 30 hrs and poured into 200 mls of water. The organic layer was washed with water and the nitrobenzene removed by vacuum distillation. Column chromatography gave 1.5 g of 2,6-bis(5-chloro-2-hydroxybenzyl)-4-nitrophenol (mp 220°).